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Compound of Interest

Compound Name: Tiaprofenic acid D3

Cat. No.: B12421650 Get Quote

Essential Safety and Handling Guide for
Tiaprofenic Acid D3
This guide provides crucial, immediate safety and logistical information for the handling and

disposal of Tiaprofenic acid D3. Adherence to these protocols is essential for ensuring

personnel safety and regulatory compliance in a laboratory setting. Researchers, scientists,

and drug development professionals should consider this a primary resource for safe

laboratory operations involving this compound.

Chemical Identifier:

Compound: Tiaprofenic Acid D3

CAS Number: 33005-95-7 (for the non-deuterated parent compound, Tiaprofenic Acid)[1][2]

Immediate Safety Concerns and Personal Protective
Equipment (PPE)
Tiaprofenic acid is classified as toxic if swallowed, causes skin and serious eye irritation, may

cause respiratory irritation, and is suspected of damaging fertility or the unborn child.[1][3]

Therefore, stringent adherence to PPE protocols is mandatory.

Minimum PPE Requirements:
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Protection Type Specification Rationale

Hand Protection Nitrile gloves
Protects against skin irritation

and absorption.[1]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Prevents eye irritation from

dust or splashes.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required if exposure limits are

exceeded or if irritation is

experienced. Use in a well-

ventilated area or under a

chemical fume hood.

Body Protection Laboratory coat
Provides a barrier against

accidental spills.

Operational Handling and Disposal Plan
Engineering Controls: Work should be conducted in a well-ventilated laboratory. For

procedures that may generate dust or aerosols, a chemical fume hood is required.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing and Aliquoting: Conduct all weighing and aliquoting of solid Tiaprofenic acid D3
within a chemical fume hood to minimize inhalation exposure.

In Solution: When working with Tiaprofenic acid D3 in solution, handle with the same level

of precaution to avoid splashes and skin contact.

Post-Handling: After handling, thoroughly wash hands and any exposed skin. Clean all

equipment and the work area to prevent cross-contamination.

Spill and Emergency Procedures:
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Small Spills: For minor powder spills, carefully dampen the material with a wet paper towel to

avoid creating dust and wipe up. For small liquid spills, absorb with an inert material.

Large Spills: Evacuate the area and prevent entry. Alert your institution's environmental

health and safety (EHS) office immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.

Waste Disposal: Dispose of all waste contaminated with Tiaprofenic acid D3 as hazardous

chemical waste. This includes used gloves, bench paper, and any contaminated labware.

Collect all waste in a designated, clearly labeled, and sealed container. Follow all local, state,

and federal regulations for hazardous waste disposal. Community-based drug "take-back"

programs may be an option for disposal of unused drugs.

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling Tiaprofenic Acid D3 in a

research laboratory setting.
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Caption: Workflow for Handling Tiaprofenic Acid D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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